15-Keto Travoprost 15-Keto Travoprost Travoprost is an F-series prostaglandin analog which has been approved for use as an ocular hypotensive drug. Oxidation of the C-15 hydroxyl group without isopropyl ester hydrolysis produces 15-keto fluprostenol isopropyl ester (15-keto travoprost). 15-keto Travoprost is a potential metabolite of travoprost when administered to intact animals. 15-keto Travoprost is also one of the common minor impurities found in commercial preparations of the bulk drug compound. In general, F-series prostaglandin analogs with a 15-keto functional group lose a great deal of their FP receptor binding affinity, but retain enough to show a continued weak IOP hypotensive response. The efficacy of 15-keto travoprost as an ocular hypotensive has not been established.
Brand Name: Vulcanchem
CAS No.: 404830-45-1
VCID: VC0125161
InChI: InChI=1S/C26H33F3O6/c1-17(2)35-25(33)11-6-4-3-5-10-21-22(24(32)15-23(21)31)13-12-19(30)16-34-20-9-7-8-18(14-20)26(27,28)29/h3,5,7-9,12-14,17,21-24,31-32H,4,6,10-11,15-16H2,1-2H3/b5-3-,13-12+/t21-,22-,23+,24-/m1/s1
SMILES: CC(C)OC(=O)CCCC=CCC1C(CC(C1C=CC(=O)COC2=CC=CC(=C2)C(F)(F)F)O)O
Molecular Formula: C26H33F3O6
Molecular Weight: 498.5 g/mol

15-Keto Travoprost

CAS No.: 404830-45-1

Reference Standards

VCID: VC0125161

Molecular Formula: C26H33F3O6

Molecular Weight: 498.5 g/mol

15-Keto Travoprost - 404830-45-1

CAS No. 404830-45-1
Product Name 15-Keto Travoprost
Molecular Formula C26H33F3O6
Molecular Weight 498.5 g/mol
IUPAC Name propan-2-yl (Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(E)-3-oxo-4-[3-(trifluoromethyl)phenoxy]but-1-enyl]cyclopentyl]hept-5-enoate
Standard InChI InChI=1S/C26H33F3O6/c1-17(2)35-25(33)11-6-4-3-5-10-21-22(24(32)15-23(21)31)13-12-19(30)16-34-20-9-7-8-18(14-20)26(27,28)29/h3,5,7-9,12-14,17,21-24,31-32H,4,6,10-11,15-16H2,1-2H3/b5-3-,13-12+/t21-,22-,23+,24-/m1/s1
Standard InChIKey KSDDYCRRTVADFZ-OHDKTVHDSA-N
Isomeric SMILES CC(C)OC(=O)CCC/C=C\C[C@H]1[C@H](C[C@H]([C@@H]1/C=C/C(=O)COC2=CC=CC(=C2)C(F)(F)F)O)O
SMILES CC(C)OC(=O)CCCC=CCC1C(CC(C1C=CC(=O)COC2=CC=CC(=C2)C(F)(F)F)O)O
Canonical SMILES CC(C)OC(=O)CCCC=CCC1C(CC(C1C=CC(=O)COC2=CC=CC(=C2)C(F)(F)F)O)O
Appearance Assay:≥98%A solution in methyl acetate
Description Travoprost is an F-series prostaglandin analog which has been approved for use as an ocular hypotensive drug. Oxidation of the C-15 hydroxyl group without isopropyl ester hydrolysis produces 15-keto fluprostenol isopropyl ester (15-keto travoprost). 15-keto Travoprost is a potential metabolite of travoprost when administered to intact animals. 15-keto Travoprost is also one of the common minor impurities found in commercial preparations of the bulk drug compound. In general, F-series prostaglandin analogs with a 15-keto functional group lose a great deal of their FP receptor binding affinity, but retain enough to show a continued weak IOP hypotensive response. The efficacy of 15-keto travoprost as an ocular hypotensive has not been established.
Synonyms (5Z)-7-[(1R,2R,3R,5S)-3,5-Dihydroxy-2-[(1E)-3-oxo-4-[3-(trifluoromethyl)phenoxy]-1-butenyl]cyclopentyl]-5-heptenoic Acid 1-Methylethyl Ester; 15-keto Fluprostenol Isopropyl Ester;
PubChem Compound 10207075
Last Modified Nov 11 2021
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